Cas no 89025-46-7 (2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride)

• Product Name: 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride
• CAS No: 89025-46-7
• MF: C₃₄H₃₅FO₅
• MW: 542.637113809586
• MDL: MFCD03701104
• CID: 710773
• PubChem ID: 87577631
• Update Time: 2025-11-02

2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranosyl fluoride,2,3,4,6-tetrakis-O-(phenylmethyl)-
• (2R,3R,4S,5R,6R)-2-fluoro-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane
• 2,3,4,6-TETRA-O-BENZYL-ALPHA-D-GLUCOPYRANOSYL FLUORIDE
• 2,3,4,6-Tetra-O-benzyl-D-glucopyranosyl fluoride
• 2,3,4,6-Tetra-O-benzyl-D-glucopyranosyl fluoride,predominantly
• 2,3,4,6-tetra-o-benzyl-d-glucopyranosyl fluoride,predominantly A'A
• 2,3,4,6-tetra-o-benzyl-d-glucopyranosyl fluoride,predominantly α
• 2,3,4,6-TETRA-O-BENZYL-ALPHA-SS-GLUCOPYRANOSYL FLUORIDE
• 2,3,4,6-TETRA-O-BENZYL-D-GLUCOPYRANOSYL FLUORIDE,PREDOMINANTLY ALPHA
• (2R,3R,4S,5R,6R)-3,4,5-Tris(benzyloxy)-2-((benzyloxy)methyl)-6-fluorotetrahydro-2H-pyran
• 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl fluoride
• 2,3,4,6-Tetra-O-benzyl-alpha-D-glucopyranosylFluoride
• 2-O,3-O,4-O,6-O-Tetrabenzyl-alpha-D-glucopyranosyl fluoride
• (2R,3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-2-(benzyloxymethyl)-6-fluorotetra
• T1922
• T73043
• 2,3,4,6-Tetra-O-benzyl-
• AKOS015888992
• 89025-46-7
• (2R,3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-2-(benzyloxymethyl)-6-fluorotetrahydro-2H-pyran
• HY-W145636
• 2,3,4,6-Tetra-O-benzyl- alpha -D-glucopyranosyl Fluoride
• DTXSID40454866
• AS-74271
• (2R,3R,4S,5R,6R)-3,4,5-TRIS(BENZYLOXY)-2-[(BENZYLOXY)METHYL]-6-FLUOROOXANE
• SCHEMBL2124878
• CS-0226064
• A-D-glucopyranosyl Fluoride
• MFCD03701104
• QNXIKNZDQVSBCO-RUOAZZEASA-N
• 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride

• MDL： MFCD03701104
• Inchi： 1S/C34H35FO5/c35-34-33(39-24-29-19-11-4-12-20-29)32(38-23-28-17-9-3-10-18-28)31(37-22-27-15-7-2-8-16-27)30(40-34)25-36-21-26-13-5-1-6-14-26/h1-20,30-34H,21-25H2/t30-,31-,32+,33-,34+/m1/s1
• InChI Key： QNXIKNZDQVSBCO-RUOAZZEASA-N
• SMILES： F[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 542.24700
• Monoisotopic Mass: 542.24685237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 67.0 to 71.0 deg-C
• Boiling Point: 639.4±55.0 °C at 760 mmHg
• Flash Point: >230 °F
• PSA: 46.15000
• LogP: 6.65380
• Solubility: Not determined
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride

Comprehensive Guide to 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride (CAS No. 89025-46-7): Properties, Applications, and Market Insights

2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride (CAS No. 89025-46-7) is a highly specialized carbohydrate derivative widely used in organic synthesis and pharmaceutical research. This compound, often abbreviated as Tetra-O-benzyl glucopyranosyl fluoride, plays a crucial role in glycosylation reactions, making it indispensable for the development of complex glycoconjugates and therapeutic agents. Its unique structure, featuring benzyl-protected hydroxyl groups and a reactive fluoride leaving group, enables precise control over stereoselective glycosidic bond formation.

The growing demand for glycosylation reagents in drug discovery and biotechnology has positioned 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride as a key intermediate. Researchers frequently search for "CAS 89025-46-7 supplier" or "buy Tetra-O-benzyl glucopyranosyl fluoride" due to its application in synthesizing oligosaccharides, glycopeptides, and glycomimetics. Its compatibility with modern automated solid-phase synthesis techniques further enhances its utility in high-throughput screening platforms.

From a chemical perspective, 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride exhibits remarkable stability under various reaction conditions while maintaining high reactivity in the presence of appropriate promoters. This balance makes it particularly valuable for constructing 1,2-cis glycosidic linkages, a challenging task in carbohydrate chemistry. The compound's crystalline nature (typically appearing as white to off-white powder) and well-defined melting point (reported between 98-102°C) facilitate quality control in laboratory settings.

Recent advancements in glycobiology research have spotlighted this compound's role in developing novel glycosidase inhibitors and vaccine adjuvants. The COVID-19 pandemic has intensified interest in carbohydrate-based therapeutics, with many researchers exploring "glycosyl fluorides in antiviral development." While 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride isn't directly antiviral, its derivatives show promise in modulating immune responses and improving drug delivery systems.

The synthesis of 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride typically involves selective benzylation of D-glucose followed by fluorination at the anomeric position. This process requires careful control of reaction parameters to ensure high α-selectivity and purity. Manufacturers often highlight "HPLC purity >98%" as a key specification, reflecting the compound's importance in sensitive synthetic applications where trace impurities could compromise reaction outcomes.

In the pharmaceutical industry, this glycosyl fluoride derivative serves as a building block for glycosylated natural products and antibiotic modifications. The rise of antibiotic resistance has prompted increased research into carbohydrate-modified antimicrobial agents, with Tetra-O-benzyl protected glycosyl donors like our subject compound enabling precise structural variations. Such applications have made "glycosyl fluoride mechanism" a trending search term among medicinal chemists.

From a market perspective, the global demand for 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride remains steady with projected growth in the biopharmaceutical sector. Suppliers frequently list it under categories like "carbohydrate chemistry reagents" or "glycosylation toolkit compounds." Pricing varies significantly based on purity (ranging from 90% to 99%) and batch size, with research-scale quantities (100mg-1g) being most commonly requested by academic and industrial laboratories.

Storage and handling recommendations for CAS 89025-46-7 typically suggest keeping the compound in a cool, dry environment (2-8°C) under inert atmosphere to prevent moisture absorption and decomposition. While not classified as hazardous, standard laboratory precautions should be observed when working with this chemical. The compound's stability profile makes it suitable for international shipping, though some regions may require special documentation for fluoride-containing substances.

Emerging applications in glycopolymer synthesis and materials science are expanding the utility of 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride beyond traditional organic synthesis. Researchers developing carbohydrate-based biomaterials for tissue engineering or drug delivery systems frequently incorporate this compound as a key intermediate. These innovative uses have generated search queries like "glucopyranosyl fluoride applications in nanotechnology" among interdisciplinary scientists.

Quality assurance remains paramount when sourcing 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride. Reputable suppliers provide comprehensive analytical data including 1H/13C NMR spectra, mass spectrometry results, and optical rotation measurements. Batch-specific certificates of analysis help researchers verify the compound's identity and purity before use in sensitive synthetic sequences. The increasing adoption of quality by design (QbD) principles in carbohydrate chemistry has further elevated standards for such specialized reagents.

Looking ahead, the development of more efficient synthetic routes to 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl Fluoride and its analogs represents an active area of research. Recent publications have explored catalytic benzylation methods and flow chemistry approaches to improve the compound's accessibility and reduce production costs. Such innovations may address current market limitations and expand the compound's utilization across diverse research fields in coming years.